Cas no 57999-06-1 (4-Phenyl-1H-pyrazol-5-amine)

• Product Name: 4-Phenyl-1H-pyrazol-5-amine
• CAS No: 57999-06-1
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 89970
• PubChem ID: 79703
• Update Time: 2025-07-19

4-Phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1H-pyrazol-5-amine
• 4-PHENYL-1H-PYRAZOL-3-YLAMINE
• 4-PHENYL-2H-PYRAZOL-3-YLAMINE
• 1H-Pyrazol-5-amine,4-phenyl
• 2-phenyl-2H-pyrazol-3-ylamine
• 3-amino-4-phenylpyrazole
• 4-fenil-5-amminopirazolo
• 4-phenyl-1H-pyrazol-5-ylamine
• 5-amino-4-phenyl-1H-pyrazole
• 5-Amino-4-phenyl-pyrazol
• BUTTPARK 497-31
• EN300-187268
• USAF EL-34
• Pyrazole, 3-amino-4-phenyl-
• HMS2596A07
• 1H-Pyrazol-3-amine, 4-phenyl-
• A831698
• J-515932
• FS-1251
• 4-Phenylpyrazol-3-amine
• 5-amino-4-phenylpyrazole
• 1H-Pyrazol-4-amine, 4-phenyl-
• HMS3381C09
• MLS000731348
• AKOS000271446
• DTXSID10204512
• (4-phenyl-1H-pyrazol-3-yl)-amine
• FT-0680447
• SMR000309623
• 5591-70-8
• QEHKQNYBBLCFIJ-UHFFFAOYSA-N
• BB 0218885
• 5H-041
• F3250-0605
• Z57912392
• SKF 1572
• AM20040766
• CS-0099425
• 3-amino-4-phenyl-1h-pyrazole
• Pyrazole, 3(or 5)-amino-4-phenyl-
• FT-0716928
• SY237877
• SCHEMBL461478
• Oprea1_165147
• NCGC00245916-01
• 3-Amino-4-phenyl pyrazole
• MFCD00231797
• Phenyl pyrazole amine
• CS-10738
• CHEMBL1391894
• 4-phenyl-1H-pyrazol-3-amine
• 1H-Pyrazol-4-amine, 4-phenyl- (9CI)
• 57999-06-1
• AKOS005143700
• Oprea1_397356
• 3-amino-4-phenyl-pyrazole
• BDBM50321326
• BRN 0742774
• 3-Amino-4-phenyl-1H-pyrazole, 97%
• MFCD01693715
• 1H-pyrazol-5-amine, 4-phenyl-
• ALBB-017250
• STK161390
• DB-006894
• BBL007579
• DB-072067

• MDL： MFCD00231797
• Inchi： 1S/C9H9N3/c10-9-8(6-11-12-9)7-4-2-1-3-5-7/h1-6H,(H3,10,11,12)
• InChI Key： QEHKQNYBBLCFIJ-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 159.08000
• Monoisotopic Mass: 159.079647
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.238
• Melting Point: 175-177°C
• Boiling Point: 394.4°C at 760 mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.662
• PSA: 54.70000
• LogP: 2.24010
• Solubility: Water (㎎ /l 20 ℃)

4-Phenyl-1H-pyrazol-5-amine Security Information

• HazardClass：IRRITANT